Cas no 32060-76-7 (3,5-Pyrazolidinedione,4-(4,4-dimethylpentyl)-1,2-diphenyl-)

• Product Name: 3,5-Pyrazolidinedione,4-(4,4-dimethylpentyl)-1,2-diphenyl-
• CAS No: 32060-76-7
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 322645
• PubChem ID: 302125
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,4-(4,4-dimethylpentyl)-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-(4,4-dimethylpentyl)-1,2-diphenyl-
• 4-(4,4-dimethylpentyl)-1,2-diphenylpyrazolidine-3,5-dione
• 4-(4,4-dimethyl-pentyl)-1,2-diphenyl-pyrazolidine-3,5-dione
• AC1L6ZWG
• NSC184775
• DTXSID10306969
• NSC-184775
• 32060-76-7

• Inchi： 1S/C22H26N2O2/c1-22(2,3)16-10-15-19-20(25)23(17-11-6-4-7-12-17)24(21(19)26)18-13-8-5-9-14-18/h4-9,11-14,19H,10,15-16H2,1-3H3
• InChI Key： BFTSFQSODCGWPC-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCCC(C)(C)C

Computed Properties

• Exact Mass: 350.19958
• Monoisotopic Mass: 350.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 4.94400